2-((2-cyclohexyl-6,8-dimethyl-5,7-dioxo-5,6,7,8-tetrahydropyrimido[4,5-d]pyrimidin-4-yl)thio)-N-(4-methylthiazol-2-yl)acetamide

• IUPAC Name: 2-(7-cyclohexyl-1,3-dimethyl-2,4-dioxopyrimido[4,5-d]pyrimidin-5-yl)sulfanyl-N-(4-methyl-1,3-thiazol-2-yl)acetamide
• InChI: InChI=1S/C20H24N6O3S2/c1-11-9-31-19(21-11)22-13(27)10-30-17-14-16(25(2)20(29)26(3)18(14)28)23-15(24-17)12-7-5-4-6-8-12/h9,12H,4-8,10H2,1-3H3,(H,21,22,27)
• InChI Key: ONEJEMQAEDNWDA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CSC(=N1)NC(=O)CSC2=NC(=NC3=C2C(=O)N(C(=O)N3C)C)C4CCCCC4
• Molecular Formula: C20H24N6O3S2
• Molecular Weight: 460.6 g/mol

Description

2-((2-cyclohexyl-6,8-dimethyl-5,7-dioxo-5,6,7,8-tetrahydropyrimido[4,5-d]pyrimidin-4-yl)thio)-N-(4-methylthiazol-2-yl)acetamide is a useful research compound. Its molecular formula is C20H24N6O3S2 and its molecular weight is 460.57. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activity

Compounds with complex heterocyclic structures similar to the queried chemical have been synthesized for various biological activities. For instance, the synthesis of heterocycles incorporating the pyrazolopyridine moiety has been reported, demonstrating antimicrobial activity. These compounds are synthesized using key intermediates and evaluated for their potential in combating microbial infections (Sraa Abu-Melha, 2013).

Antitumor Activity and Molecular Docking

Research involving the synthesis of novel pyrimidiopyrazole derivatives showed outstanding in vitro antitumor activity against specific cell lines, highlighting the importance of molecular structure in determining biological activity. The study also included molecular docking to understand the interaction between these compounds and biological targets (Asmaa M. Fahim, M. S. Elshikh, N. M. Darwish, 2019).

Radiolabeling for Imaging Applications

A novel series of compounds, including those labeled with fluorine-18 for positron emission tomography (PET) imaging, shows the application of complex heterocycles in medical diagnostics. Such compounds can selectively target proteins of interest in living organisms, providing valuable information for disease diagnosis and research (F. Dollé et al., 2008).

Synthesis of New Heterocycles

The chemical synthesis of new heterocycles, including pyrimidinones and oxazinones fused with thiophene rings, for antimicrobial applications, demonstrates the versatility of such compounds. These synthetic routes offer potential for developing new therapeutic agents (A. Hossan et al., 2012).

Antioxidant and Antimicrobial Evaluation

Compounds incorporating thiazolidinone and azetidinone with indolylthienopyrimidines have been synthesized and evaluated for their antioxidant and antimicrobial properties. This research underscores the potential of complex heterocyclic compounds in addressing oxidative stress and infection (A. R. Saundane et al., 2012).